(3-hydrazinyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl)hydrazine

• Molecular Formula: C12H19N7S
• Molecular Weight: 293.39 g/mol
• IUPAC Name: (3-hydrazinyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl)hydrazine
• InChI: InChI=1S/C12H19N7S/c1-2-4-19-5-3-7-8(6-19)20-11-9(7)10(17-13)15-12(16-11)18-14/h2-6,13-14H2,1H3,(H2,15,16,17,18)
• InChI Key: HIQCPWJAGLZZEA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC3=NC(=NC(=C23)NN)NN

Description

• This compound has the chemical formula C₁₀H₁₄N₄OS and a molecular weight of 238.31 g/mol .
• It belongs to the class of heterocyclic compounds due to its unique ring structure.
• The compound contains both hydrazine and thiazole moieties, making it intriguing for various applications.

Preparation Methods

• Synthetic Routes : While specific synthetic routes for this compound are not widely documented, similar compounds can be synthesized through hydrazine-based reactions.
• Reaction Conditions : These reactions typically involve cyclization, condensation, and functional group transformations.
• Industrial Production : Unfortunately, there is limited information on large-scale industrial production methods for this compound.

Chemical Reactions Analysis

• Reactivity : The compound may undergo various reactions, including oxidation , reduction , and substitution .
• Common Reagents and Conditions :
  • Oxidation : Oxidizing agents like hydrogen peroxide (H₂O₂) or nitric acid (HNO₃) .
  • Reduction : Reducing agents such as sodium borohydride (NaBH₄) .
  • Substitution : Various alkylating agents or halogens.
• Major Products : These reactions can yield derivatives with modified hydrazine or thiazole groups.

Scientific Research Applications

• Chemistry : Used as a building block for more complex molecules due to its unique structure.
• Biology : Investigated for potential bioactivity, including antimicrobial or antitumor properties.
• Medicine : Research into its pharmacological effects and potential drug development.
• Industry : Limited applications, but its reactivity makes it interesting for specialized chemical processes.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific enzymes , receptors , or cellular pathways .
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Similar Compounds :
  • 3-hydrazinyl-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene (CAS No. 137438-24-5) .
  • 11,13-dimethyl-4-sulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-6-ol (CAS No. 326891-39-8) .
• Uniqueness : The compound’s specific arrangement of hydrazine and thiazole rings sets it apart from related structures.

Remember that while this compound shows promise, ongoing research will uncover more about its properties and applications